Cas no 24686-78-0 (1-benzoylpiperidin-4-one)

• Product Name: 1-benzoylpiperidin-4-one
• CAS No: 24686-78-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD00006189
• CID: 88529
• PubChem ID: 160871133
• Update Time: 2025-04-18

1-benzoylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• N-Benzoyl-4-piperidone
• 1-Benzoyl-4-piperidone
• 1-Benzoylpiperidin-4-one
• 1-Benzoyl-4-oxopiperidine
• 1-Benzoyl-4-piperidinone
• 1-Benzoyl-piperidin-4-one
• 4-Piperidinone,1-benzoyl
• N-benzoyl-piperidin-4-one
• NSC 97564
• InChI=1/C12H13NO2/c14-11-6-8-13(9-7-11)12(15)10-4-2-1-3-5-10/h1-5H,6-9H
• CS-W001989
• N-Benzoylpiperidone
• J-015626
• J-515961
• UNII-NSA9KD42VW
• 24686-78-0
• HMS548K21
• Maybridge1_002529
• 4-Piperidone, 1-benzoyl-
• AB00611
• AC-7656
• NSC-97564
• AM20040005
• PH-ALPA-D-GAL
• NS00027717
• 1-Benzoyl-4-piperidone, 97%
• FT-0638447
• DTXSID80179425
• NSA9KD42VW
• EINECS 246-407-9
• FS-2181
• MFCD00006189
• N-benzoyl-4piperidone
• 1-Benzoyl-piperidinoine
• CDS1_000241
• N-benzoylpiperidin-4-one
• CCG-233368
• SY022014
• B3778
• 4-Piperidinone, 1-benzoyl-
• AKOS000186345
• NSC97564
• SCHEMBL263534
• A5059
• DS-1587
• DivK1c_001281
• DB-030121
• 1-Benzoyl-piperidinoine;1-Benzoyl-4-piperidinone
• N-Benzoylpiperidineone
• 1-benzoylpiperidin-4-one

• MDL： MFCD00006189
• Inchi： 1S/C12H13NO2/c14-11-6-8-13(9-7-11)12(15)10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： NZAXGZYPZGEVBD-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2C=CC=CC=2)=O)CC1
• BRN： 158848

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: Powder
• Density: 1.188±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 56.0 to 60.0 deg-C
• Boiling Point: 160°C/0.2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5440 (estimate)
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 37.38000
• LogP: 1.42960
• Solubility: Not determined

1-benzoylpiperidin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone